Cas no 922053-76-7 (N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 922053-76-7
• MF: C₂₃H₂₂N₄O₆S
• MW: 482.508984088898
• CID: 6089954
• PubChem ID: 40957878
• Update Time: 2025-05-20

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-[5-(2-benzofuranyl)-1,3,4-oxadiazol-2-yl]-1-[(4-methoxyphenyl)sulfonyl]-
• F2273-0557
• 922053-76-7
• N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide
• N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide
• AKOS024635304

• Inchi： 1S/C23H22N4O6S/c1-31-17-6-8-18(9-7-17)34(29,30)27-12-10-15(11-13-27)21(28)24-23-26-25-22(33-23)20-14-16-4-2-3-5-19(16)32-20/h2-9,14-15H,10-13H2,1H3,(H,24,26,28)
• InChI Key： SVYYKILNJZQYSK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCC(C(NC2=NN=C(C3=CC4=CC=CC=C4O3)O2)=O)CC1

Computed Properties

• Exact Mass: 482.12600561g/mol
• Monoisotopic Mass: 482.12600561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• pka: 11.28±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound CAS No 922053-76-7, also known as N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive study in recent years.

The molecular structure of this compound is characterized by the presence of several key functional groups and heterocyclic systems. The benzofuran moiety contributes to the molecule's aromatic stability and potential for intermolecular interactions. The oxadiazole ring introduces additional heteroatom functionality, enhancing the compound's reactivity and versatility in chemical reactions. Furthermore, the piperidine ring provides a rigid framework that can influence the compound's conformational flexibility and pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of this compound, with researchers employing advanced synthetic methodologies to achieve high yields and purity. The incorporation of the 4-methoxybenzenesulfonyl group has been shown to significantly impact the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems. Moreover, the carboxamide functionality at the piperidine ring has been explored for its potential in forming peptide bonds and other bioactive interactions.

In terms of applications, this compound has demonstrated remarkable potential in the field of medicinal chemistry. Its ability to modulate enzyme activity and target specific cellular pathways has led to its investigation as a potential therapeutic agent in various disease models. For instance, recent research has highlighted its efficacy in inhibiting key enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a series of well-defined steps that ensure precise control over its structural integrity. The process typically begins with the preparation of the benzofuran derivative, followed by the construction of the oxadiazole ring through a condensation reaction. Subsequent steps involve the introduction of the sulfonyl group and the final assembly of the piperidine ring with appropriate substituents.

From an analytical standpoint, this compound has been thoroughly investigated using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its molecular geometry, stereochemistry, and dynamic behavior in solution. Additionally, computational modeling has been employed to predict its interaction with biological targets, further enhancing our understanding of its pharmacological profile.

In conclusion, N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-1-(4-methoxybenzenesulfonyl)piperidine-4-carboxamide represents a cutting-edge advancement in organic chemistry with wide-ranging implications for drug discovery and development. Its unique structural features and promising biological activities position it as a valuable tool for researchers in both academic and industrial settings.